Cas no 887030-54-8 (7-(2-ethoxyethyl)-3-methyl-8-4-(3-phenylpropyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-ethoxyethyl)-3-methyl-8-4-(3-phenylpropyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 887030-54-8
• MF: C₂₃H₃₂N₆O₃
• MW: 440.538584709167
• CID: 5479162
• Update Time: 2025-10-30

7-(2-ethoxyethyl)-3-methyl-8-4-(3-phenylpropyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-ethoxyethyl)-3-methyl-8-[4-(3-phenylpropyl)piperazin-1-yl]purine-2,6-dione
• 7-(2-ethoxyethyl)-3-methyl-8-4-(3-phenylpropyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C23H32N6O3/c1-3-32-17-16-29-19-20(26(2)23(31)25-21(19)30)24-22(29)28-14-12-27(13-15-28)11-7-10-18-8-5-4-6-9-18/h4-6,8-9H,3,7,10-17H2,1-2H3,(H,25,30,31)
• InChI Key： MHCWVLIIBPVMQK-UHFFFAOYSA-N
• SMILES： N1(CCOCC)C2=C(N(C)C(=O)NC2=O)N=C1N1CCN(CCCC2=CC=CC=C2)CC1

Additional information on 7-(2-ethoxyethyl)-3-methyl-8-4-(3-phenylpropyl)piperazin-1-yl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Professional Introduction to Compound with CAS No. 887030-54-8 and Product Name: 7-(2-ethoxyethyl)-3-methyl-8-[4-(3-phenylpropyl)piperazin-1-yl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione

The compound with the CAS number 887030-54-8 and the product name 7-(2-ethoxyethyl)-3-methyl-8-[4-(3-phenylpropyl)piperazin-1-yl]-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and therapeutic applications. The molecular structure of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological interactions.

At the core of this compound's structure is a purine scaffold, which is a fundamental motif in many bioactive molecules. Purines are essential components of nucleic acids and play critical roles in cellular signaling pathways. The modification of the purine ring with various substituents has led to the development of numerous pharmacological agents. In particular, the presence of a piperazine moiety at the 8-position of the purine ring is notable. Piperazine derivatives are well-known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties.

The specific substitution pattern of the piperazine ring in this compound, namely 4-(3-phenylpropyl)piperazin-1-yl, introduces a bulky aliphatic chain terminated by a phenyl group. This structural feature is designed to enhance binding affinity and selectivity towards target enzymes or receptors. The 2,3,6,7-tetrahydro-1H-purine-2,6-dione core provides additional hydrogen bonding opportunities and stability to the molecule. The 2-ethoxyethyl and 3-methyl substituents further refine the compound's pharmacokinetic profile by influencing solubility, metabolic stability, and membrane permeability.

Recent research in medicinal chemistry has highlighted the importance of optimizing drug-like properties through structural modifications. The compound in question exemplifies this approach by integrating multiple functional groups to achieve a balance between potency and selectivity. Studies have demonstrated that the 3-phenylpropyl side chain enhances interactions with biological targets while minimizing off-target effects. This is particularly relevant in the development of drugs for neurological disorders, where precise targeting is crucial.

One of the most compelling aspects of this compound is its potential application in treating neurological conditions. The combination of a purine derivative and a piperazine moiety suggests activity against enzymes or receptors involved in neurotransmitter pathways. Preliminary studies have indicated that such compounds may modulate the activity of monoamine oxidases (MAOs) or other key enzymes implicated in conditions like depression and Parkinson's disease. The phenylpropyl group further contributes to binding interactions by providing van der Waals contacts and hydrophobic interactions with protein targets.

The ethoxyethyl substituent at the 7-position plays a role in modulating pharmacokinetic properties. Ethoxyethyl chains are commonly used in drug design to improve oral bioavailability by enhancing lipophilicity while maintaining water solubility. This balance is critical for achieving therapeutic concentrations in vivo. Additionally, the methyl group at the 3-position of the purine ring may influence electronic distribution and reactivity, further fine-tuning interactions with biological targets.

Advances in computational chemistry have enabled more sophisticated virtual screening methods to identify promising candidates like this one. Molecular docking studies have been instrumental in understanding how this compound interacts with potential targets at an atomic level. The predicted binding modes suggest strong interactions with active sites of enzymes such as MAOs or other relevant proteins. These insights have guided further optimization efforts aimed at improving efficacy and reducing side effects.

In vitro assays have provided preliminary evidence of biological activity for this compound. Initial testing has shown inhibitory effects on selected enzymes relevant to neurological disorders. While these results are promising, further validation through more comprehensive assays is necessary to fully assess its therapeutic potential. The compound's structure also lends itself to derivatization studies, allowing researchers to explore analogs with enhanced properties.

The development of new pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The synthesis and characterization of compounds like this one require expertise in organic synthesis, spectroscopic techniques, and computational modeling. Each step in the process—from designing synthetic routes to evaluating biological activity—contributes to building a robust understanding of how these molecules function at a molecular level.

Future directions for research on this compound include exploring its mechanism of action in detail through biochemical assays and animal models. Understanding how it interacts with biological systems will provide critical insights into its therapeutic potential and help guide clinical development efforts. Additionally, investigating its metabolic stability and potential drug-drug interactions will be essential for assessing its suitability for human use.

The integration of modern synthetic methods has allowed for more efficient production scales compared to traditional approaches used for similar compounds. Advances in catalysis and green chemistry principles have made it possible to synthesize complex molecules like this one with higher yields and fewer environmental impacts. These improvements are not only cost-effective but also align with broader sustainability goals within the pharmaceutical industry.

The regulatory landscape for new drug candidates continues to evolve as new scientific understanding emerges from clinical trials and preclinical studies alike; ensuring compliance remains paramount throughout development stages; thus; rigorous testing protocols must be maintained alongside innovative approaches; ensuring both safety efficacy; are prioritized during all phases; from initial discovery through final approval